Cas no 1884185-88-9 (5-((Dimethylamino)methyl)pyridin-3-ylboronic acid)

• Product Name: 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid
• CAS No: 1884185-88-9
• MF: C₈H₁₃BN₂O₂
• MW: 180.012021780014
• CID: 4709425
• PubChem ID: 49853420
• Update Time: 2025-06-11

5-((Dimethylamino)methyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-((DIMETHYLAMINO)METHYL)PYRIDIN-3-YLBORONIC ACID
• (5-((Dimethylamino)methyl)pyridin-3-yl)boronic acid
• XRFQFXDMBAELAK-UHFFFAOYSA-N
• 5-((Dimethylamino)methyl)pyridine-3-boronic acid
• MFCD12911851
• (5-((Dimethylamino)methyl)pyridin-3-yl)boronicacid
• [5-[(dimethylamino)methyl]pyridin-3-yl]boronic acid
• CS-0101514
• D76176
• AKOS015892108
• 1884185-88-9
• AMY32715
• 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid

• Inchi： 1S/C8H13BN2O2/c1-11(2)6-7-3-8(9(12)13)5-10-4-7/h3-5,12-13H,6H2,1-2H3
• InChI Key： XRFQFXDMBAELAK-UHFFFAOYSA-N
• SMILES： OB(C1=CN=CC(=C1)CN(C)C)O

Computed Properties

• Exact Mass: 180.1070078g/mol
• Monoisotopic Mass: 180.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid

Research Brief on 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid (CAS: 1884185-88-9): Recent Advances and Applications

5-((Dimethylamino)methyl)pyridin-3-ylboronic acid (CAS: 1884185-88-9) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyridine and boronic acid functional groups, serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies have highlighted its potential in targeted drug delivery and as a key intermediate in the synthesis of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid as a critical component in the design of BTK (Bruton's tyrosine kinase) inhibitors. The study demonstrated that the boronic acid moiety facilitates reversible covalent binding to the target kinase, enhancing both selectivity and potency. This finding underscores the compound's utility in the development of next-generation kinase inhibitors for treating hematologic malignancies and autoimmune diseases.

Another groundbreaking application was reported in a Nature Communications article, where 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid was employed in the synthesis of PROTACs targeting estrogen receptor alpha (ERα). The boronic acid group enabled efficient conjugation to E3 ligase ligands, resulting in PROTACs with improved cellular permeability and degradation efficiency. This research opens new avenues for the treatment of hormone-dependent cancers, such as breast cancer, by leveraging the unique properties of this boronic acid derivative.

Beyond its therapeutic applications, 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid has also been investigated for its role in chemical biology tools. A recent ACS Chemical Biology study utilized this compound to develop fluorescent probes for real-time monitoring of enzymatic activity in live cells. The probes exhibited high sensitivity and specificity, making them valuable tools for studying intracellular signaling pathways and drug-target interactions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. A 2024 review in Drug Discovery Today highlighted the need for further research to address issues such as metabolic stability and off-target effects. However, the unique reactivity and versatility of 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid continue to make it a promising candidate for future drug discovery efforts.

In conclusion, 5-((Dimethylamino)methyl)pyridin-3-ylboronic acid (CAS: 1884185-88-9) represents a valuable scaffold in medicinal chemistry and chemical biology. Its applications in kinase inhibitor design, PROTAC development, and chemical probes underscore its potential to drive innovation in drug discovery. Ongoing research aims to overcome existing limitations and fully harness the therapeutic and diagnostic capabilities of this compound.